Cas no 61758-91-6 (Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-)
61758-91-6 structure
Product Name:Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-
CAS No:61758-91-6
MF:C9H17NO4S
MW:235.300581693649
CID:1629138
Update Time:2024-09-11
Propanoic acid, 3-[(cyclohexylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[(cyclohexylamino)sulfonyl]-
-
- Inchi: 1S/C9H17NO4S/c11-9(12)6-7-15(13,14)10-8-4-2-1-3-5-8/h8,10H,1-7H2,(H,11,12)
- InChI Key: XJIOYFHWFAVLSA-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCS(NC1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 235.08791
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 420.0±47.0 °C(Predicted)
- PSA: 83.47
- pka: 3.99±0.10(Predicted)
Propanoic acid, 3-[(cyclohexylamino)sulfonyl]- Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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5. Agricultural
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